(4-Bromo-2-methoxy-6-nitro-phenyl)-(2-methoxy-ethyl)-amine

• Molecular Formula: C10H13BrN2O4
• Molecular Weight: 305.12 g/mol
• IUPAC Name: 4-bromo-2-methoxy-N-(2-methoxyethyl)-6-nitroaniline
• InChI: InChI=1S/C10H13BrN2O4/c1-16-4-3-12-10-8(13(14)15)5-7(11)6-9(10)17-2/h5-6,12H,3-4H2,1-2H3
• InChI Key: YBSNQLUVVHSKNH-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=C(C=C(C=C1OC)Br)[N+](=O)[O-]

Description

(4-Bromo-2-methoxy-6-nitro-phenyl)-(2-methoxy-ethyl)-amine is a useful research compound. Its molecular formula is C10H13BrN2O4 and its molecular weight is 305.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ca. 20 g (contains 15.65 g, 58.9 mmol) (2-methoxy-ethyl)-(2-methoxy-6-nitro-phenyl)-amine in 150 ml glacial acetic acid, 3.0 ml (58.9 mmol) bromine is slowly added at room temperature. The reaction mixture is stirred at room temperature for 3 h. 600 ml EtOAc are added and this solution is washed with 4n NaOH (2×), water and brine, dried over MgSO4, filtered and concentrated in vacuo. The residue is recrystallized from diethyl ether/hexane to afford 13 g of the pure title compound as orange crystals and 6.6 g of an orange oil which contained 50% of the starting material.